![molecular formula C15H21ClN2O2 B7588361 (3-Chloro-4-hydroxyphenyl)-[4-[(dimethylamino)methyl]piperidin-1-yl]methanone](/img/structure/B7588361.png)
(3-Chloro-4-hydroxyphenyl)-[4-[(dimethylamino)methyl]piperidin-1-yl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3-Chloro-4-hydroxyphenyl)-[4-[(dimethylamino)methyl]piperidin-1-yl]methanone, also known as JNJ-40411813, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been synthesized using various methods.
Mechanism of Action
(3-Chloro-4-hydroxyphenyl)-[4-[(dimethylamino)methyl]piperidin-1-yl]methanone acts by inhibiting the reuptake of serotonin and norepinephrine neurotransmitters. This results in an increase in their concentration in the synaptic cleft, leading to enhanced neurotransmission. The exact mechanism of action of this compound is not fully understood, but it is believed to involve binding to the SERT and NET transporters.
Biochemical and Physiological Effects:
This compound has been found to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. It has been shown to reduce immobility time in the forced swim test, which is a measure of antidepressant-like activity. This compound has also been found to reduce anxiety-like behavior in the elevated plus maze test. In addition, this compound has been found to enhance the effects of selective serotonin reuptake inhibitors (SSRIs) in preclinical models.
Advantages and Limitations for Lab Experiments
(3-Chloro-4-hydroxyphenyl)-[4-[(dimethylamino)methyl]piperidin-1-yl]methanone has several advantages for lab experiments. It has a high potency and selectivity for SERT and NET transporters, which makes it a useful tool for studying the role of these transporters in depression and anxiety disorders. This compound also has a low affinity for dopamine transporters, which reduces the risk of addiction and abuse potential. However, this compound has some limitations for lab experiments. It has a relatively short half-life, which may limit its usefulness in chronic studies. In addition, this compound has not been extensively studied in humans, which may limit its translational potential.
Future Directions
There are several future directions for (3-Chloro-4-hydroxyphenyl)-[4-[(dimethylamino)methyl]piperidin-1-yl]methanone research. One direction is to further investigate its potential therapeutic applications in depression and anxiety disorders. Another direction is to study its effects on other neurotransmitter systems, such as the glutamate system. Additionally, future research could investigate the potential of this compound as an adjunct therapy to SSRIs. Further studies could also investigate the safety and tolerability of this compound in humans. Finally, future research could investigate the potential of this compound as a tool for studying the role of SERT and NET transporters in other neuropsychiatric disorders.
Synthesis Methods
(3-Chloro-4-hydroxyphenyl)-[4-[(dimethylamino)methyl]piperidin-1-yl]methanone can be synthesized using different methods. One of the methods involves reacting 3-chloro-4-hydroxybenzaldehyde with piperidine and formaldehyde in the presence of a base. The resulting compound is then treated with dimethylamine to yield this compound. Another method involves reacting 3-chloro-4-hydroxybenzaldehyde with piperidine and paraformaldehyde in the presence of acetic acid. The resulting compound is then treated with dimethylamine to yield this compound.
Scientific Research Applications
(3-Chloro-4-hydroxyphenyl)-[4-[(dimethylamino)methyl]piperidin-1-yl]methanone has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent and selective inhibition of the serotonin transporter (SERT) and norepinephrine transporter (NET). This makes it a potential candidate for the treatment of depression and anxiety disorders. This compound has also been found to have a low affinity for dopamine transporters, which reduces the risk of addiction and abuse potential.
properties
IUPAC Name |
(3-chloro-4-hydroxyphenyl)-[4-[(dimethylamino)methyl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21ClN2O2/c1-17(2)10-11-5-7-18(8-6-11)15(20)12-3-4-14(19)13(16)9-12/h3-4,9,11,19H,5-8,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYRRSEHWCKXLCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1CCN(CC1)C(=O)C2=CC(=C(C=C2)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.